Cas no 1226458-68-9 (ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate
• CAS No: 1226458-68-9
• MF: C₁₆H₁₈FN₅O₃
• MW: 347.344226360321
• CID: 5394676
• Update Time: 2025-05-22

ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{[1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazine-1-carboxylate
• ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate

• Inchi： 1S/C16H18FN5O3/c1-2-25-16(24)21-8-6-20(7-9-21)15(23)14-11-22(19-18-14)13-5-3-4-12(17)10-13/h3-5,10-11H,2,6-9H2,1H3
• InChI Key： CEJSPUMQRBMMLO-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(C2=CN(C3=CC=CC(F)=C3)N=N2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate

Ethyl 4-[1-(3-Fluorophenyl)-1H-1,2,3-Triazole-4-Carbonyl]Piperazine-1-Carboxylate: A Comprehensive Overview

The compound ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate (CAS No. 1226458-68-9) is a specialized chemical entity that has garnered attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a fluorophenyl group, a 1,2,3-triazole ring, and a piperazine-carboxylate moiety, making it a subject of interest for drug discovery and medicinal chemistry applications.

One of the key reasons researchers are exploring ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate is its potential as a bioactive scaffold. The presence of the fluorine atom enhances the molecule's metabolic stability and binding affinity, while the triazole ring contributes to its versatility in click chemistry applications. These properties align with current trends in targeted drug design and small molecule therapeutics, which are hot topics in pharmaceutical research today.

From a synthetic chemistry perspective, the preparation of CAS 1226458-68-9 typically involves multi-step organic reactions, including azole formation and amide coupling techniques. The compound's molecular weight of 362.35 g/mol and its specific structural features make it particularly useful for studying structure-activity relationships (SAR) in drug development projects. Researchers frequently search for information about triazole-containing compounds and fluorinated pharmaceuticals, making this compound relevant to current investigative trends.

The potential applications of ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate extend to various areas of medicinal chemistry. Its structural components suggest possible activity as a kinase inhibitor or GPCR modulator, though specific biological data would require further experimental validation. The pharmaceutical industry's growing interest in heterocyclic compounds and fluorine-containing drugs has increased the relevance of such molecules in contemporary research.

When handling CAS 1226458-68-9, researchers should follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper chemical handling procedures should always be observed. The compound's stability and storage requirements are typical of similar organic intermediates, with recommendations to store in cool, dry conditions away from strong oxidizers.

The market for specialized compounds like ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate continues to grow, driven by increasing demand for pharmaceutical intermediates and research chemicals. Suppliers typically offer this compound in small quantities for research purposes, with purity levels ranging from 95% to 98%. Current pricing trends reflect the specialized nature of such custom synthesis products in the chemical research market.

Analytical characterization of 1226458-68-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical factors for research applications. The growing importance of analytical chemistry in compound verification makes this aspect particularly relevant to today's research community.

Future research directions for ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate may include exploration of its potential in combinatorial chemistry libraries or as a building block for more complex pharmacophores. The compound's modular structure lends itself well to medicinal chemistry optimization strategies, which are currently a focus area in drug discovery programs worldwide.

For researchers interested in triazole derivatives or fluorinated heterocycles, CAS 1226458-68-9 represents an interesting case study in modern medicinal chemistry design. Its combination of aromatic, heterocyclic, and aliphatic components provides multiple points for structural modification, aligning with current approaches to lead compound optimization in pharmaceutical development.

The synthesis and application of ethyl 4-[1-(3-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine-1-carboxylate exemplify the ongoing innovation in small molecule drug discovery. As the pharmaceutical industry continues to seek novel chemical entities with improved properties, compounds like this will remain important tools for researchers exploring new therapeutic possibilities.